2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C21H23N3O4S2
• Molecular Weight: 445.6 g/mol
• IUPAC Name: 2-[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N3O4S2/c1-14-11-21(29-13-20(25)22-18-7-5-6-8-19(18)28-4)23-17-10-9-15(12-16(14)17)30(26,27)24(2)3/h5-12H,13H2,1-4H3,(H,22,25)
• InChI Key: XLBAHERAOCKEJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)S(=O)(=O)N(C)C)SCC(=O)NC3=CC=CC=C3OC

Description

2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide is a complex organic compound with potential applications in various fields, including medicinal chemistry and materials science. This compound features a quinoline core, which is known for its biological activity, and a sulfanylacetamide moiety, which can enhance its chemical reactivity and binding properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide typically involves multiple steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through the Skraup synthesis, which involves the cyclization of aniline derivatives with glycerol and sulfuric acid in the presence of an oxidizing agent like nitrobenzene.

Introduction of the Dimethylsulfamoyl Group: The dimethylsulfamoyl group can be introduced via sulfonation, where the quinoline derivative is treated with dimethylsulfamoyl chloride in the presence of a base such as pyridine.

Attachment of the Sulfanylacetamide Moiety: The final step involves the nucleophilic substitution reaction between the sulfanyl group on the quinoline core and the acetamide derivative. This can be achieved by reacting the quinoline derivative with 2-methoxyphenylacetamide in the presence of a suitable catalyst like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the quinoline core or the sulfamoyl group, potentially leading to the formation of dihydroquinoline derivatives or desulfonated products.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride (NaH) or potassium carbonate (K2CO3).

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Dihydroquinoline derivatives or desulfonated products.

Substitution: Various functionalized acetamide derivatives.

Scientific Research Applications

Medicinal Chemistry: The compound’s quinoline core makes it a candidate for drug development, particularly for antimicrobial and anticancer agents.

Materials Science: Its unique structure could be useful in the design of organic semiconductors or light-emitting materials.

Biological Research: The compound can be used as a probe to study enzyme interactions and cellular pathways.

Industrial Chemistry: It may serve as an intermediate in the synthesis of more complex molecules or as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide is likely related to its ability to interact with biological macromolecules. The quinoline core can intercalate with DNA, disrupting replication and transcription processes. The sulfamoyl and acetamide groups can form hydrogen bonds with proteins, potentially inhibiting enzyme activity or altering protein function.

Comparison with Similar Compounds

Similar Compounds

2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide: Similar structure but with a different substitution pattern on the phenyl ring.

N-[5-(dimethylsulfamoyl)-2-methoxyphenyl]-2-[(4-oxo-6-propyl-1,4-dihydro-2-pyrimidinyl)sulfanyl]acetamide: Contains a pyrimidine ring instead of a quinoline core.

Uniqueness

The unique combination of the quinoline core with the sulfanylacetamide moiety in 2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide provides a distinct set of chemical properties and biological activities that are not commonly found in other similar compounds. This makes it a valuable compound for further research and development in various scientific fields.